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Compound of Interest

Compound Name: Allylcyclopentane

Cat. No.: B1265694

Essential Safety and Handling Guide for
Allylcyclopentane

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for the handling of Allylcyclopentane. It is intended for researchers, scientists,
and professionals in drug development to ensure safe laboratory practices.

Hazard Identification and Classification

Allylcyclopentane is classified as a hazardous substance. The following table summarizes its
GHS hazard statements.[1][2][3]

Hazard Class Hazard Statement

Flammable liquids H225: Highly flammable liquid and vapor[1][3][4]
Acute toxicity, oral H302: Harmful if swallowed[1][3][4]

Acute toxicity, dermal H312: Harmful in contact with skin[1][3]

Acute toxicity, inhalation H332: Harmful if inhaled[1][3]

Signal Word: Danger[1][2][3][4]

Physical and Chemical Properties
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A summary of key physical and chemical properties of Allylcyclopentane is provided below.

Property Value

Molecular Formula C8H14[4][5]

Molecular Weight 110.20 g/mol [1][6]

Appearance Colorless to light yellow liquid[4][6]
Boiling Point 125-127 °C at 750 mmHg[2][7]
Flash Point 13.9 °C (57.0 °F) - closed cup[2][6]
Density 0.792 g/mL at 25 °C[2][7]
Solubility in water Insoluble[3][6]

Operational and Safety Protocols

A systematic approach to handling Allylcyclopentane is crucial to minimize risk. The following
sections detail the necessary personal protective equipment, step-by-step handling
procedures, and emergency response.

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling Allylcyclopentane to protect against potential
hazards.
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Protection Type Specification

) Safety glasses with side-shields or goggles. A
Eye/Face Protection o
face shield is also recommended.[2][8]

Chemical-resistant gloves (e.qg., Nitrile rubber).

Skin Protection Wear protective clothing to prevent skin contact.

[2]4]

Use in a well-ventilated area. If ventilation is
) ) inadequate, use a NIOSH-approved respirator
Respiratory Protection ] ] ]
with an appropriate cartridge (e.g., type ABEK

(EN14387)).[2]

Step-by-Step Handling and Disposal Plan

1. Preparation and Engineering Controls:

o Ensure the work area is well-ventilated, preferably within a chemical fume hood.[4][7]

» Remove all potential ignition sources, such as open flames, sparks, and hot surfaces.[3][4][7]
o Use explosion-proof electrical, ventilating, and lighting equipment.[3][4]

e Ground and bond all containers and receiving equipment to prevent static discharge.[3][4]
e Have an emergency eyewash station and safety shower readily accessible.

2. Handling Allylcyclopentane:

o Wear the appropriate PPE as specified in the table above.

e Use non-sparking tools.[3][4]

¢ Avoid breathing vapors or mist.[4]

e Prevent contact with skin and eyes.[4]

e Do not eat, drink, or smoke in the handling area.[3][4]
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» Keep the container tightly closed when not in use.[4][7]

3. Storage:

e Store in a cool, dry, and well-ventilated area designated for flammable liquids.[4][7]

o Keep the container tightly closed.[4][7]

o Store away from heat, sparks, and open flames.[4]

4. Disposal:

» Dispose of waste material at an approved waste disposal plant.[4]

e Do not empty into drains.[7]

Contaminated packaging should be disposed of in the same manner as the substance itself.

Emergency Procedures and First Aid

Immediate and appropriate first aid is critical in the event of exposure.
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Exposure Route First Aid Measures

Move the person to fresh air and keep them
comfortable for breathing. If breathing is difficult,

Inhalation give oxygen. If not breathing, give artificial
respiration. Call a POISON CENTER or doctor if
you feel unwell.[4][9]

Take off immediately all contaminated clothing.

) Rinse skin with plenty of water or shower for at
Skin Contact _ _ o
least 15 minutes. Get medical attention if

irritation persists.[4][9]

Rinse cautiously with water for at least 15

minutes. Remove contact lenses, if present and
Eye Contact ] o ) )

easy to do. Continue rinsing. Get immediate

medical attention.[4]

Do NOT induce vomiting. Rinse mouth with
Ingestion water. Call a POISON CENTER or doctor if you
feel unwell.[3][4]

In Case of Fire:

Use dry sand, dry chemical, or alcohol-resistant foam to extinguish.[4]

Water spray may be used to cool closed containers.[4]

Vapors are heavier than air and may travel to a source of ignition and flash back.[4]

Wear self-contained breathing apparatus (SCBA) and full protective gear.[4]
Accidental Release Measures:
* Remove all sources of ignition.[4]

o Use spark-proof tools and explosion-proof equipment.[4]
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o Absorb the spillage with inert material (e.g., sand, silica gel) and place it in a suitable, closed
container for disposal.[4]

e Do not let the chemical enter the environment.[4]

Procedural Workflow

The following diagram illustrates the logical workflow for safely handling Allylcyclopentane
and the appropriate emergency responses.

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB20228~~PDF~~MTR~~CGV4~~EN~~2025-09-13%2018:21:55~~Allylcyclopentane~~
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB20228~~PDF~~MTR~~CGV4~~EN~~2025-09-13%2018:21:55~~Allylcyclopentane~~
https://www.benchchem.com/product/b1265694?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1265694?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

1. Preparation

Don Appropriate PPE

ooooo

Check Safety Equipment
(Eyewash, Shower)

Tt ___ 3.Emergency Response e,
(S(ore Properly) (Dispose of Was!e) ‘%\ Spill or Leak K‘

(Muve to Fresh Aiv) (Rlnse Skin with Wale) (R\nse Eyes with Wale) Glnse Mouth, Do Not Induce Vomlling) (Evacuale & Remove Ignition Sources (Evacuale Area

(Conlain with Inert Ma‘erialj (Use Appropriate Extingulshe)

(Dlspose of Contaminated MatenaD E:ool Containers with Water Spray)

Click to download full resolution via product page

Caption: Workflow for handling Allylcyclopentane and responding to emergencies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b1265694?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/Allylcyclopentane
https://www.sigmaaldrich.com/HK/zh/product/aldrich/662852
https://www.guidechem.com/encyclopedia/allylcyclopentane-dic11830.html
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB20228~~PDF~~MTR~~CGV4~~EN~~2025-09-13%2018:21:55~~Allylcyclopentane~~
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4231880.htm
https://en.wikipedia.org/wiki/Allylcyclopentane
https://www.chembk.com/en/chem/Cyclopentane,%20allyl-
https://www.northindustrial.net/blog/discover-the-various-types-of-ppe-for-optimal-chemical-safety
https://www.cdc.gov/niosh/npg/firstaid.html
https://www.benchchem.com/product/b1265694#personal-protective-equipment-for-handling-allylcyclopentane
https://www.benchchem.com/product/b1265694#personal-protective-equipment-for-handling-allylcyclopentane
https://www.benchchem.com/product/b1265694#personal-protective-equipment-for-handling-allylcyclopentane
https://www.benchchem.com/product/b1265694#personal-protective-equipment-for-handling-allylcyclopentane
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1265694?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1265694?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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